Cas no 1805592-19-1 (3-Bromo-4-difluoromethoxy-5-methylpyridine)

• Product Name: 3-Bromo-4-difluoromethoxy-5-methylpyridine
• CAS No: 1805592-19-1
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• MDL: MFCD28738037
• CID: 4707016
• Update Time: 2025-05-24

3-Bromo-4-difluoromethoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-difluoromethoxy-5-methylpyridine

• MDL： MFCD28738037
• Inchi： 1S/C7H6BrF2NO/c1-4-2-11-3-5(8)6(4)12-7(9)10/h2-3,7H,1H3
• InChI Key： XHDNWFAWCKFHOT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C)=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-4-difluoromethoxy-5-methylpyridine

Introduction to 3-Bromo-4-difluoromethoxy-5-methylpyridine (CAS No. 1805592-19-1)

3-Bromo-4-difluoromethoxy-5-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805592-19-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a versatile scaffold widely recognized for its pharmacological properties and structural diversity. The presence of multiple functional groups, including a bromo substituent, difluoromethoxy moiety, and a methyl group, makes it a valuable intermediate in the synthesis of various bioactive molecules.

Thepyridine core is a fundamental structural motif in numerous pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. Thebromo group at the 3-position enhances the electrophilicity of the ring, facilitating further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

Thedifluoromethoxy substituent at the 4-position introduces both electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds. Fluorine atoms are well-documented for their ability to improve metabolic stability, binding affinity, and oral bioavailability. This feature has made fluorinated pyridines a preferred choice in modern drug discovery programs. Additionally, themethyl group at the 5-position contributes to the overall lipophilicity of the molecule, which is a critical parameter in determining drug permeability across biological membranes.

In recent years, 3-Bromo-4-difluoromethoxy-5-methylpyridine has been extensively explored as a key building block in the development of novel therapeutic agents. Its unique structural features make it an ideal candidate for generating libraries of compounds with diverse biological activities. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzyme targets associated with cancer and inflammatory diseases.

One of the most compelling applications of 3-Bromo-4-difluoromethoxy-5-methylpyridine lies in its utility as a precursor for small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various pathological conditions, making them attractive drug targets. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to introduce diverse aryl or heteroaryl groups onto the pyridine backbone, leading to compounds with enhanced binding properties.

Thedifluoromethoxy group plays a particularly crucial role in this context by influencing both the electronic distribution and steric environment around the binding site. This modulation can lead to improved binding affinities and reduced off-target effects. Furthermore, computational studies have suggested that fluorinated pyridines can exhibit favorable dipole moments, which may enhance their interaction with polar residues in protein active sites.

Another area where 3-Bromo-4-difluoromethoxy-5-methylpyridine has demonstrated utility is in the synthesis of agonists and antagonists for G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate a vast array of physiological processes. The structural diversity offered by this compound allows for fine-tuning of receptor binding profiles, which is essential for developing drugs with high specificity and low toxicity.

In particular, derivatives featuring modifications at the 3- and 5-positions have been reported to exhibit potent activity against GPCRs involved in pain perception, neurotransmission, and cardiovascular function. Thebromo substituent provides a handle for further functionalization via transition-metal-catalyzed reactions, enabling the introduction of aryl or thioaryl groups that can optimize receptor engagement.

Themethyl group at the 5-position not only influences lipophilicity but also contributes to steric hindrance around the binding pocket. This can be particularly advantageous when designing ligands that need to fit into shallow or constrained active sites. Additionally, recent studies have highlighted the role of fluorine atoms in enhancing ligand-receptor interactions through dipole-induced dipole forces.

In conclusion,3-Bromo-4-difluoromethoxy-5-methylpyridine (CAS No. 1805592-19-1) represents a versatile intermediate with broad applications in medicinal chemistry. Its unique combination of functional groups makes it an invaluable tool for synthesizing novel bioactive molecules targeting various therapeutic areas. As research continues to uncover new mechanisms of disease and develop innovative drug design strategies,3-Bromo-4-difluoromethoxy-5-methylpyridine is likely to remain at the forefront of pharmaceutical innovation.